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Compound of Interest

Compound Name: 2-Nitrocyclohexa-1,3-diene

Cat. No.: B15438383 Get Quote

Essential Safety and Handling Guide for 2-
Nitrocyclohexa-1,3-diene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Nitrocyclohexa-1,3-diene. The following procedures are based on the known hazards of

structurally similar nitroalkenes and should be implemented to ensure laboratory safety.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-Nitrocyclohexa-1,3-diene is not readily

available, the presence of the nitroalkene functional group suggests significant potential

hazards. Nitroalkanes and nitroaromatic compounds are known to be toxic, flammable, and

potentially explosive under certain conditions, such as heating or shock.[1] Similar compounds,

like Nitrocyclohexane, are classified as toxic if swallowed or inhaled. Therefore, 2-
Nitrocyclohexa-1,3-diene should be handled with extreme caution.

Anticipated Hazards:

Toxicity: Likely to be toxic if ingested, inhaled, or absorbed through the skin.

Irritation: May cause serious eye and skin irritation.[2]
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Flammability: As a liquid organic compound, it should be considered flammable.

Reactivity: Nitro compounds can be highly reactive and may react violently with reducing

agents, strong bases, or upon heating.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the recommended PPE for handling 2-Nitrocyclohexa-1,3-diene.

PPE Category Item Specification

Hand Protection Chemical Resistant Gloves

Double gloving with nitrile or

neoprene gloves is

recommended.

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Face Protection Face Shield

To be worn over safety

goggles, especially when there

is a risk of splashing or

explosion.

Body Protection
Flame-Resistant Laboratory

Coat
Should be fully buttoned.

Respiratory Respirator

Use in a certified chemical

fume hood. If a respirator is

needed, an appropriate type

should be selected.

Quantitative Data for Structurally Similar Compounds
The following data for Nitrocyclohexane and 1-Nitro-1-cyclohexene are provided as a reference

to underscore the potential hazards.
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Compound
GHS Hazard
Codes

Hazard
Statements

Acute Toxicity
(Inhalation,
rat)

Flash Point[3]

Nitrocyclohexane

Acute Tox. 3

(Oral, Dermal,

Inhalation), Eye

Irrit. 2, Skin Irrit.

2, STOT SE 3

H301+H331:

Toxic if

swallowed or if

inhaledH315:

Causes skin

irritationH319:

Causes serious

eye irritation

LC50: 150

mg/m³/4H

74 °C (165.2 °F)

- closed cup

1-Nitro-1-

cyclohexene
Eye Irrit. 2[3]

H319: Causes

serious eye

irritation[2]

No data available
79 °C (174.2 °F)

- closed cup

Operational and Disposal Plans
Handling Protocol

Preparation:

Ensure a certified chemical fume hood is fully operational.

Assemble all necessary equipment and reagents.

Don all required personal protective equipment.

Execution:

Conduct all manipulations of 2-Nitrocyclohexa-1,3-diene within the chemical fume hood.

Use the smallest quantities necessary for the experiment.

Avoid heating the compound unless specifically required by the protocol and with

appropriate safety measures in place.

Keep the container tightly closed when not in use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/219533
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219533
https://www.chemicalbook.com/msds/1-nitro-1-cyclohexene.pdf
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Properly label and store any remaining material.

Disposal Plan
Waste Segregation:

Collect all waste containing 2-Nitrocyclohexa-1,3-diene in a dedicated, clearly labeled,

and sealed hazardous waste container.

Do not mix with other waste streams, particularly acids, bases, or oxidizing/reducing

agents, to prevent potentially violent reactions.[1]

Waste Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of toxic and potentially

reactive chemical waste.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Nitrocyclohexa-1,3-
diene in a laboratory setting.
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Workflow for Handling 2-Nitrocyclohexa-1,3-diene

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Verify Fume Hood Operation

Don Appropriate PPE

Assemble Materials

Transfer/Weigh Compound

Perform Reaction

Seal and Store

If reusing

Decontaminate Surfaces

Segregate Hazardous Waste

Dispose via EHS

Click to download full resolution via product page

Caption: Standard operating procedure for 2-Nitrocyclohexa-1,3-diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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